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Compound of Interest

Compound Name: 2,6-Dimethylphenylboronic acid

Cat. No.: B034878

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and
associated hazards of 2,6-Dimethylphenylboronic acid (CAS No. 100379-00-8). The
information is intended to equip researchers, scientists, and drug development professionals
with the necessary knowledge for safe handling, storage, and use of this versatile chemical

reagent.

Chemical and Physical Properties

2,6-Dimethylphenylboronic acid is a valuable reagent in organic synthesis, particularly in
Suzuki-Miyaura cross-coupling reactions for the formation of carbon-carbon bonds.[1] A
summary of its key physical and chemical properties is presented in Table 1.

Property Value Source

CAS Number 100379-00-8 [2]

Molecular Formula CsH11BO2 [2]

Molecular Weight 149.98 g/mol [2]

Melting Point 105 °C (decomposition) [2]

Appearance White solid Fisher Scientific SDS
Solubility Soluble in methanol [3]
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Hazard Identification and Classification

2,6-Dimethylphenylboronic acid is classified as an irritant. The Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals provides a clear framework for its hazards,
which are summarized in Table 2.

Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A L

Irritation irritation

Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o

(Single Exposure) irritation

Source: PubChem, ECHEMI[2][4][5]

The hazard identification and subsequent safety measures can be visualized as a logical

workflow.
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Start: OECD 404 Protocol

[Prepare Albino Rabbit]

:

[Apply 0.5g of Solid to 6cm? Skin Patch]

:

[4-Hour Exposure]

[Remove Residual Substance]

:

[Observe for Erythema and Edema over 14 Days]

Y
[Evaluate Severity and Reversibility]

:

Classify as Irritant or Non-Irritant

End of Protocol

© 2025 BenchChem. All rights reserved. 47 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Start: OECD 405 Protocol

:

[Prepare Albino Rabbit]

[Apply Single Dose to Conjunctival Sac of One Eye]

:

[Examine Eyes at 1, 24, 48, 72 Hours (and up to 21 days)]

:

[Score Corneal Opacity, Iritis, Redness, and Chemosis]

:

[Evaluate Severity and Reversibility of Lesions]

:

Classify as Irritant or Non-Irritant

End of Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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